Sligrl-NH2

• IUPAC Name: (2S,3S)-2-[[(2S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-4-methylpentanoyl]amino]-N-[2-[[(2S)-1-[[(2S)-1-amino-4-methyl-1-oxopentan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-2-oxoethyl]-3-methylpentanamide
• InChI: InChI=1S/C29H56N10O7/c1-7-17(6)23(39-27(45)21(12-16(4)5)38-25(43)18(30)14-40)28(46)35-13-22(41)36-19(9-8-10-34-29(32)33)26(44)37-20(24(31)42)11-15(2)3/h15-21,23,40H,7-14,30H2,1-6H3,(H2,31,42)(H,35,46)(H,36,41)(H,37,44)(H,38,43)(H,39,45)(H4,32,33,34)/t17-,18-,19-,20-,21-,23-/m0/s1
• InChI Key: SGPMJRPYYIJZPC-JYAZKYGWSA-N
• Canonical SMILES: CCC(C)C(C(=O)NCC(=O)NC(CCCN=C(N)N)C(=O)NC(CC(C)C)C(=O)N)NC(=O)C(CC(C)C)NC(=O)C(CO)N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)NCC(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CC(C)C)C(=O)N)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CO)N
• Molecular Formula: C29H56N10O7
• Molecular Weight: 656.8 g/mol

Description

SLIGRL-NH2 is an agonist peptide derived from the N-terminus of protease-activated receptor-2 (PAR2). It activates PAR2 (EC50 5 μM) and facilitates gastrointestinal transit in mice in vivo. It is a 6 amino acid peptide derived from the N-terminus (aas 39-44) of protease-activated receptor-2 (PAR2).

Molecular Structure Analysis

The molecular weight of SLIGRL-NH2 is 656.82. Its molecular formula is C29H56N10O7. The sequence of the peptide is SLIGRL, with a modification of Leu-6 = C-terminal amide.

Chemical Reactions Analysis

SLIGRL-NH2 is known to activate PAR2, which can stimulate gastric and intestinal smooth muscle contraction. It has been used in research to study the effects of PAR2 activation on various biological processes.

Physical And Chemical Properties Analysis

SLIGRL-NH2 is soluble to 1 mg/ml in water. It is stored at -20°C.

Scientific Research Applications

Inflammatory Mechanisms and Macrophage Response

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Gastrointestinal Transit Enhancement

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Constipation Therapy

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Mechanism of Action

Target of Action

SLIGRL-NH2 is an agonist peptide derived from the N-terminus of Protease-Activated Receptor-2 (PAR-2) . PAR-2 is a G-protein coupled receptor that plays a crucial role in various physiological and pathological processes .

Mode of Action

SLIGRL-NH2 activates PAR-2 with an EC50 of approximately 5 μM . This activation leads to various downstream effects, depending on the specific cell and tissue types involved . The activation of PAR-2 by SLIGRL-NH2 can stimulate gastric and intestinal smooth muscle contraction .

Biochemical Pathways

Upon activation by SLIGRL-NH2, PAR-2 can elicit pain and inflammation through a neurogenic mechanism of action. This involves the release of substance P, activation of NK 1 receptors, and sensitization of TRPV1 voltage-gated ion channels . In addition, the activation of PAR-2 can enhance innate and inflammatory mechanisms in macrophages .

Result of Action

SLIGRL-NH2’s activation of PAR-2 has several effects at the molecular and cellular levels. For instance, it stimulates gastric and intestinal smooth muscle contraction . It also induces scratching behavior in mice, indicating its role as a pruritogen . In macrophages, SLIGRL-NH2 enhances phagocytosis, production of nitric oxide (NO), reactive oxygen species (ROS), and pro-inflammatory cytokines .

Future Directions

SLIGRL-NH2 continues to be a valuable tool in research, particularly in studies investigating the role of PAR2 in various biological processes. Future research may continue to explore its effects on different cell types and in different disease models. As our understanding of PAR2 and its role in health and disease continues to grow, so too may the applications of SLIGRL-NH2.